Cas no 932-82-1 (4,5-Dibromo-1H-pyrrole-2-carboxaldehyde)

4,5-Dibromo-1H-pyrrole-2-carboxaldehyde structure
932-82-1 structure
Product Name:4,5-Dibromo-1H-pyrrole-2-carboxaldehyde
CAS No:932-82-1
MF:C5H3Br2NO
MW:252.891419649124
MDL:MFCD07363813
CID:807330
PubChem ID:7213145
Update Time:2025-04-19

4,5-Dibromo-1H-pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromo-1H-pyrrole-2-carbaldehyde
    • 1H-Pyrrole-2-carboxaldehyde,4,5-dibromo-
    • 4,5-dibromo-1H-Pyrrole-2-carboxaldehyde
    • AC7334
    • AMY19072
    • Z1269193972
    • EN300-171689
    • AKOS015834607
    • SCHEMBL2009527
    • 4,5-Dibromo-1H-pyrrole-2-carbaldehyde, AldrichCPR
    • BS-29641
    • 932-82-1
    • 1H-Pyrrole-2-carboxaldehyde, 4,5-dibromo-
    • A859837
    • CS-0212147
    • SY157733
    • MFCD07363813
    • DTXSID80428425
    • FT-0743902
    • AB30821
    • 4,5-dibromo-2-formylpyrrole
    • DB-079502
    • 4,5-Dibromo-1H-pyrrole-2-carboxaldehyde
    • MDL： MFCD07363813
    • Inchi： 1S/C5H3Br2NO/c6-4-1-3(2-9)8-5(4)7/h1-2,8H
    • InChI Key： IJBMHOCPMBSRPX-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=C(C=O)N1)Br

Computed Properties

  • Exact Mass: 250.85800
  • Monoisotopic Mass: 250.858139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9
  • XLogP3: 2.2

Experimental Properties

  • Density: 2.262
  • Melting Point: 144-148
  • Boiling Point: 341.9 ℃ at 760 mmHg
  • Flash Point: 160.6 ºC
  • Refractive Index: 1.691
  • PSA: 32.86000
  • LogP: 2.35220

4,5-Dibromo-1H-pyrrole-2-carboxaldehyde Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

4,5-Dibromo-1H-pyrrole-2-carboxaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dibromo-1H-pyrrole-2-carboxaldehyde Pricemore >>

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4,5-Dibromo-1H-pyrrole-2-carboxaldehyde Production Method

Production Method 1

1003-29-8 1003-29-8
128-08-5 128-08-5
932-82-1 932-82-1
931-33-9 931-33-9
931-34-0 931-34-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Chemical Investigations of Great Barrier Reef Ascidians: Natural Product and Synthetic Studies
Davis, Rohan Andrew, 2000, , ,

4,5-Dibromo-1H-pyrrole-2-carboxaldehyde Raw materials

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